N-[2-(3,5-Dimethylpyrazol-1-yl)ethyl]-6-methoxyquinoline-4-carboxamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-6-methoxyquinoline-4-carboxamide
• InChI: InChI=1S/C18H20N4O2/c1-12-10-13(2)22(21-12)9-8-20-18(23)15-6-7-19-17-5-4-14(24-3)11-16(15)17/h4-7,10-11H,8-9H2,1-3H3,(H,20,23)
• InChI Key: VAYWZDJRXAWYQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=C3C=C(C=CC3=NC=C2)OC)C
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[2-(3,5-Dimethylpyrazol-1-yl)ethyl]-6-methoxyquinoline-4-carboxamide, commonly known as DMQX, is a synthetic compound that belongs to the class of quinoline derivatives. It is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. DMQX has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.

Mechanism of Action

DMQX acts as a competitive antagonist of the AMPA receptors, which are ionotropic glutamate receptors that play a key role in synaptic transmission and plasticity. By blocking the AMPA receptors, DMQX reduces the excitatory neurotransmission and prevents excessive neuronal activity, which can lead to neuronal damage and death.
Biochemical and Physiological Effects:
DMQX has been shown to have a variety of biochemical and physiological effects in preclinical models. In addition to its neuroprotective effects, DMQX has been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and acetylcholine. DMQX has also been shown to have anti-inflammatory effects and to reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

DMQX has several advantages as a research tool, including its high potency and selectivity for the AMPA receptors. However, DMQX also has some limitations, including its relatively short half-life and poor solubility in aqueous solutions. These limitations can make it challenging to use DMQX in certain experimental settings.

Future Directions

There are several future directions for research on DMQX. One area of focus is the development of more potent and selective AMPA receptor antagonists, which could have even greater therapeutic potential in neurological disorders. Another area of focus is the investigation of the role of AMPA receptors in other physiological processes, such as learning and memory. Additionally, there is growing interest in the use of DMQX as a research tool for investigating the mechanisms underlying various neurological disorders.

Synthesis Methods

DMQX can be synthesized using a multistep process that involves the reaction of 6-methoxyquinoline-4-carboxylic acid with 3,5-dimethylpyrazole and ethyl chloroformate. The resulting intermediate is then treated with a reducing agent, such as lithium aluminum hydride, to yield the final product.

Scientific Research Applications

DMQX has been widely studied in preclinical models for its potential therapeutic applications in various neurological disorders. In epilepsy, DMQX has been shown to reduce seizure activity in animal models by blocking the AMPA receptors. Similarly, in stroke, DMQX has been shown to protect against neuronal damage by reducing excitotoxicity. DMQX has also been investigated for its potential neuroprotective effects in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.